Cas no 864178-57-4 (Ethyl 4-ethoxy-3-fluorobenzoate)

• Product Name: Ethyl 4-ethoxy-3-fluorobenzoate
• CAS No: 864178-57-4
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 2852057
• PubChem ID: 69806609
• Update Time: 2025-04-21

Ethyl 4-ethoxy-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxy-3-fluorobenzoate
• SCHEMBL6509377
• 864178-57-4
• DTXSID20741382
• Ethyl4-ethoxy-3-fluorobenzoate

• MDL： MFCD25368911
• Inchi： 1S/C11H13FO3/c1-3-14-10-6-5-8(7-9(10)12)11(13)15-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： HWERWZAJZBTBMS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=CC=1OCC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters